Cas no 497071-94-0 (N-{4-5-(3,4-dimethoxyphenyl)-1H-1,2,3-triazol-1-ylphenyl}-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-{4-5-(3,4-dimethoxyphenyl)-1H-1,2,3-triazol-1-ylphenyl}-2-oxo-2H-chromene-3-carboxamide
• CAS No: 497071-94-0
• MF: C₂₆H₂₀N₄O₅
• MW: 468.460805892944
• CID: 5994046
• PubChem ID: 4439195
• Update Time: 2025-05-21

N-{4-5-(3,4-dimethoxyphenyl)-1H-1,2,3-triazol-1-ylphenyl}-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-5-(3,4-dimethoxyphenyl)-1H-1,2,3-triazol-1-ylphenyl}-2-oxo-2H-chromene-3-carboxamide
• 2H-1-Benzopyran-3-carboxamide, N-[4-[5-(3,4-dimethoxyphenyl)-1H-1,2,3-triazol-1-yl]phenyl]-2-oxo-
• N-[4-[5-(3,4-dimethoxyphenyl)triazol-1-yl]phenyl]-2-oxochromene-3-carboxamide
• EU-0062442
• SR-01000571274
• Oprea1_833621
• N-{4-[5-(3,4-dimethoxyphenyl)-1H-1,2,3-triazol-1-yl]phenyl}-2-oxo-2H-chromene-3-carboxamide
• F0546-0654
• AB00165294-02
• Z875024964
• 497071-94-0
• SR-01000571274-1
• AKOS024582677
• N-(4-(5-(3,4-dimethoxyphenyl)-1H-1,2,3-triazol-1-yl)phenyl)-2-oxo-2H-chromene-3-carboxamide

• Inchi： 1S/C26H20N4O5/c1-33-23-12-7-16(14-24(23)34-2)21-15-27-29-30(21)19-10-8-18(9-11-19)28-25(31)20-13-17-5-3-4-6-22(17)35-26(20)32/h3-15H,1-2H3,(H,28,31)
• InChI Key： QZPJXPCFAYDBKO-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=CC=C2C=C1C(NC1=CC=C(N2C(C3=CC=C(OC)C(OC)=C3)=CN=N2)C=C1)=O

Computed Properties

• Exact Mass: 468.14336975g/mol
• Monoisotopic Mass: 468.14336975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 799
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• pka: 11.72±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{4-5-(3,4-dimethoxyphenyl)-1H-1,2,3-triazol-1-ylphenyl}-2-oxo-2H-chromene-3-carboxamide

N-{4-5-(3,4-Dimethoxyphenyl)-1H-1,2,3-Triazol-1-ylphenyl}-2-Oxo-2H-Chromene-3-Carboxamide: A Comprehensive Overview

The compound with CAS No. 497071-94-0, known as N-{4-5-(3,4-dimethoxyphenyl)-1H-1,2,3-triazol-1-ylphenyl}-2-oxo-2H-chromene-3-carboxamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising properties. In this article, we delve into its chemical structure, synthesis methods, applications, and the latest research findings.

Chemical Structure and Properties

The molecule consists of a chromene ring system fused with a triazole moiety and a dimethoxyphenyl group. The chromene core is a benzopyran derivative with a ketone group at position 2, which contributes to its aromatic stability and reactivity. The triazole ring introduces additional electronic effects and enhances the molecule's stability. The dimethoxyphenyl substituent adds electron-donating groups that influence the compound's solubility and reactivity.

Recent studies have highlighted the importance of such heterocyclic compounds in drug design. The combination of chromene and triazole moieties creates a versatile platform for exploring biological activities such as anti-inflammatory, antioxidant, and anticancer properties. These findings underscore the potential of this compound in pharmaceutical research.

Synthesis and Characterization

The synthesis of N-{4-5-(3,4-dimethoxyphenyl)-1H-1,2,3-triazol-1-ylphenyl}-2-oxo-2H-chromene-3-carboxamide involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Researchers have optimized reaction conditions to achieve high yields and purity. Advanced characterization techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the molecular structure.

Recent advancements in green chemistry have also influenced the synthesis of this compound. Eco-friendly solvents and catalysts are being explored to minimize environmental impact while maintaining product quality. These developments align with global efforts to promote sustainable chemical practices.

Applications in Research and Industry

This compound has found applications in various fields due to its unique properties. In pharmaceuticals, it serves as a lead compound for developing new drug candidates targeting specific diseases. Its antioxidant properties make it a potential ingredient in cosmeceuticals aimed at combating oxidative stress.

In materials science, the compound's structural stability has led to its use in designing advanced materials for optoelectronic devices. Its ability to absorb light in specific wavelengths makes it suitable for applications in photovoltaics and sensors.

Latest Research Findings

Recent studies have focused on understanding the photophysical properties of this compound. Researchers have reported that the triazole moiety significantly enhances the molecule's fluorescence quantum yield. This property has opened new avenues for its use in bioimaging and sensing technologies.

Additionally, investigations into its biological activity have revealed promising results in inhibiting certain enzymes associated with neurodegenerative diseases. These findings suggest that the compound could be further developed into therapeutic agents for conditions like Alzheimer's disease.

Future Prospects

The future of N-{4-5-(3,4-dimethoxyphenyl)-1H-1,2,3-triazol-1-ylphenyl}-2-Oxo-2H-Chromene-Carboxamide looks promising as researchers continue to explore its potential across multiple disciplines. Collaborative efforts between chemists, biologists, and material scientists are expected to unlock new applications for this versatile compound.

In conclusion, CAS No. 497071_94_0 represents a cutting-edge molecule with diverse applications in pharmaceuticals, materials science, and biotechnology. As research progresses, this compound is likely to play an increasingly important role in advancing scientific innovation.